Cas no 139347-65-2 (5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde)

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a specialized organic compound featuring a pyrazole ring with a chlorinated phenyl group and a propan-2-yl substituent. This compound exhibits distinct structural advantages, such as enhanced stability and reactivity, making it valuable in synthetic chemistry for the preparation of complex organic molecules. Its unique substituent pattern allows for versatile chemical transformations, contributing to its utility in pharmaceutical and material science applications.
5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde structure
139347-65-2 structure
Product Name:5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:139347-65-2
MF:C13H13ClN2O
MW:248.708122014999
MDL:MFCD00186376
CID:1267427
PubChem ID:15145035
Update Time:2025-06-20

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-(1-methylethyl)-1-phenyl-
    • 5-Chloro-3-isopropyl-1-phenylpyrazole-4-carboxaldehyde
    • 5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
    • Z335453904
    • G38016
    • AKOS009186701
    • MFCD00186376
    • 5-chloro-3-isopropyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 139347-65-2
    • J-007269
    • 5-chloro-1-phenyl-3-propan-2-ylpyrazole-4-carbaldehyde
    • EN300-31843
    • MDL: MFCD00186376
    • Inchi: 1S/C13H13ClN2O/c1-9(2)12-11(8-17)13(14)16(15-12)10-6-4-3-5-7-10/h3-9H,1-2H3
    • InChI Key: OSPKUZNNNGNAAC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C(C(C)C)=NN1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 248.07179
  • Monoisotopic Mass: 248.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89

5-chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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abcr
AB419676-1 g
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abcr
AB419676-5 g
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5-Chloro-1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carbaldehyde
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Chemenu
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Enamine
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